Cas no 28858-04-0 (1H-Indene-2-carbonitrile,3-amino-1-phenyl-)

1H-Indene-2-carbonitrile,3-amino-1-phenyl- structure
28858-04-0 structure
Product Name:1H-Indene-2-carbonitrile,3-amino-1-phenyl-
CAS No:28858-04-0
MF:C16H12N2
MW:232.279883384705
CID:278716
PubChem ID:268599
Update Time:2025-04-19

1H-Indene-2-carbonitrile,3-amino-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-2-carbonitrile,3-amino-1-phenyl-
    • 3-amino-1-phenyl-1H-indene-2-carbonitrile
    • 3-Amino-2-cyano-1-phenylinden
    • AC1L6KM7
    • AC1Q4Q9W
    • AG-J-70953
    • AR-1F1698
    • CTK4G2291
    • NSC108900
    • NSC-108900
    • DTXSID00296345
    • 28858-04-0
    • Inchi: 1S/C16H12N2/c17-10-14-15(11-6-2-1-3-7-11)12-8-4-5-9-13(12)16(14)18/h1-9,15H,18H2
    • InChI Key: HRLQNRIQFQNYKE-UHFFFAOYSA-N
    • SMILES: NC1=C(C#N)C(C2C=CC=CC=2)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 232.10016
  • Monoisotopic Mass: 232.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 497.2°Cat760mmHg
  • Flash Point: 254.5°C
  • Refractive Index: 1.679
  • PSA: 49.81
  • LogP: 3.72578
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